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Compound of Interest

Compound Name: Resveratrodehyde C

Cat. No.: B15361076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety protocols, operational guidelines, and disposal

instructions for Resveratrodehyde C. In the absence of a specific Safety Data Sheet (SDS) for

Resveratrodehyde C, this guidance is compiled from information on the structurally related

compounds resveratrol and veratraldehyde, as well as a toxicity study on a novel resveratrol

derivative. All procedures should be conducted with caution and adapted as necessary based

on professional judgment and emerging data.

Essential Safety and Handling Information
The following table summarizes the known safety information for compounds structurally

related to Resveratrodehyde C. This data should be used as a precautionary guide.
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Parameter Resveratrol Veratraldehyde
Resveratrol
Surrogate Molecule
5 (RSM5)

Appearance
Off-white to beige

powder
Beige crystalline solid Not specified

Molecular Weight 228.25 g/mol 166.17 g/mol Not specified

Melting Point ~261°C (501°F)[1] 40 - 43 °C Not specified

Solubility

Water: ~22.5 mg/L at

20°C; Ethanol: 110

g/kg at 24.5°C[1]

Freely soluble in

alcohol
Not specified

Acute Oral Toxicity

(LD50)
Not specified 2,000 mg/kg (Rat)

Mortality observed at

550 mg/kg in mice.[2]

Handling Precautions

Avoid dust formation.

Use in a well-

ventilated area.

Avoid dust formation.

Avoid breathing

vapors, mist, or gas.

Not specified

Storage

Keep container tightly

closed and dry. Keep

away from heat and

incompatible

materials.

Stable under

recommended storage

conditions.

Not specified

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling Resveratrodehyde
C and its analogs.
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PPE Category Recommended Equipment Justification

Eye Protection
Wear safety glasses with side

shields.

Protects eyes from dust

particles and potential

splashes.

Hand Protection Use nitrile rubber gloves.
Provides a barrier against skin

contact.

Body Protection
Wear a lab coat or full

protective clothing.

Minimizes skin exposure to the

compound.

Respiratory Protection

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator may be

used. For higher-level

protection, use type

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges.

Protects against inhalation of

fine dust particles. The level of

respiratory protection should

be determined by a risk

assessment of the specific

procedure.

Operational Plan: From Receipt to Disposal
A systematic approach to the handling of Resveratrodehyde C will ensure safety and maintain

the integrity of the compound.

Receiving and Inspection
Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled with the chemical name, concentration, and any

hazard warnings.

Log the date of receipt on the container.

Storage
Store in a cool, dry, and well-ventilated area.
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Keep the container tightly sealed to prevent contamination and degradation.

Segregate from incompatible materials such as strong oxidizing agents and strong bases.

Store away from heat sources.

Handling and Use
All handling of solid Resveratrodehyde C should be performed in a chemical fume hood to

minimize inhalation exposure.

Use appropriate PPE as outlined in the table above.

Avoid generating dust. If weighing the powder, do so carefully on a tared weigh boat within

the fume hood.

For creating solutions, add the solid to the solvent slowly to prevent splashing.

Disposal Plan
Waste Characterization: All waste containing Resveratrodehyde C must be considered

hazardous chemical waste.

Containerization: Collect all solid and liquid waste in designated, leak-proof, and clearly

labeled hazardous waste containers.[3]

Labeling: The waste container label must include "Hazardous Waste," the full chemical name

(Resveratrodehyde C), and the approximate concentration and quantity.

Storage of Waste: Store waste containers in a designated satellite accumulation area, away

from general laboratory traffic. Keep containers closed except when adding waste.

Disposal Request: Do not dispose of Resveratrodehyde C down the drain or in regular

trash.[3] Arrange for pickup and disposal by a licensed hazardous waste disposal company

in accordance with local, state, and federal regulations.[4][5]
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Experimental Protocol: Investigating the Anti-
proliferative Effects of Resveratrodehyde C on C6
Glioma Cells (Adapted from Resveratrol Protocol)
This protocol is a representative example of how to investigate the biological activity of a

compound like Resveratrodehyde C and is based on studies conducted with resveratrol.[6]

Researchers should optimize concentrations and incubation times for Resveratrodehyde C.

Cell Culture
Culture rat C6 glioma cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented

with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

Maintain cells in a humidified incubator at 37°C with 5% CO2.

Preparation of Resveratrodehyde C Stock Solution
Dissolve Resveratrodehyde C powder in dimethyl sulfoxide (DMSO) to prepare a 100 mM

stock solution.

Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

Store the stock solution at -20°C.

Cell Viability Assay (MTT Assay)
Seed C6 cells in a 96-well plate at a density of 5 x 10³ cells per well and allow them to

adhere overnight.

Treat the cells with varying concentrations of Resveratrodehyde C (e.g., 10, 25, 50, 100

µM) for 24, 48, and 72 hours. Include a vehicle control (DMSO) at the same final

concentration as the highest Resveratrodehyde C treatment.

After the incubation period, add 20 µL of 5 mg/mL MTT solution to each well and incubate for

4 hours at 37°C.
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Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan

crystals.

Measure the absorbance at 490 nm using a microplate reader.

Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V-FITC/PI Staining)
Seed C6 cells in a 6-well plate at a density of 2 x 10⁵ cells per well and allow them to adhere

overnight.

Treat the cells with Resveratrodehyde C at the determined IC50 concentration for 48 hours.

Harvest the cells by trypsinization and wash with ice-cold phosphate-buffered saline (PBS).

Resuspend the cells in 1X binding buffer and stain with Annexin V-FITC and propidium iodide

(PI) according to the manufacturer's protocol.

Analyze the stained cells by flow cytometry to determine the percentage of apoptotic cells.

Signaling Pathway and Experimental Workflow
The biological effects of resveratrol, a parent compound of Resveratrodehyde C, are mediated

through various signaling pathways. One key pathway is the Nrf2 signaling pathway, which is

involved in the cellular antioxidant response.[2]
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Resveratrol and the Nrf2 Signaling Pathway
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Caption: Resveratrodehyde C may activate the Nrf2 pathway by inhibiting Keap1.
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The following diagram illustrates the general workflow for assessing the cellular effects of

Resveratrodehyde C.

Experimental Workflow for Assessing Cellular Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.researchgate.net/figure/Major-signaling-pathways-regulated-by-resveratrol-Resveratrol-regulates-key-cellular_fig2_391456258
https://pubmed.ncbi.nlm.nih.gov/32559855/
https://pubmed.ncbi.nlm.nih.gov/32559855/
https://nrf2activators.com/index.php/2024/05/15/resveratrol-cell-signaling/
https://www.researchgate.net/publication/361624050_Randomized_double-blind_placebo-controlled_proof-of-concept_trial_of_resveratrol_for_outpatient_treatment_of_mild_coronavirus_disease_COVID-19
https://pmc.ncbi.nlm.nih.gov/articles/PMC6912748/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6912748/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6912748/
https://pubmed.ncbi.nlm.nih.gov/17031560/
https://pubmed.ncbi.nlm.nih.gov/17031560/
https://www.benchchem.com/product/b15361076#personal-protective-equipment-for-handling-resveratrodehyde-c
https://www.benchchem.com/product/b15361076#personal-protective-equipment-for-handling-resveratrodehyde-c
https://www.benchchem.com/product/b15361076#personal-protective-equipment-for-handling-resveratrodehyde-c
https://www.benchchem.com/product/b15361076#personal-protective-equipment-for-handling-resveratrodehyde-c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15361076?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15361076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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